2-{[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-(3,4-dimethoxyphenyl)-2,3-dihydropyridazin-3-one

• IUPAC Name: 2-[[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl]-6-(3,4-dimethoxyphenyl)pyridazin-3-one
• InChI: InChI=1S/C21H17BrN4O4/c1-28-17-9-5-14(11-18(17)29-2)16-8-10-20(27)26(24-16)12-19-23-21(25-30-19)13-3-6-15(22)7-4-13/h3-11H,12H2,1-2H3
• InChI Key: VYTYXKBVELBNJC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN(C(=O)C=C2)CC3=NC(=NO3)C4=CC=C(C=C4)Br)OC
• Molecular Formula: C21H17BrN4O4
• Molecular Weight: 469.3 g/mol

Description

The compound is a complex organic molecule with several functional groups, including an oxadiazole ring and a pyridazinone ring. These types of compounds are often studied for their potential biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the oxadiazole and pyridazinone rings. The specific methods would depend on the starting materials and the desired substitution pattern.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the oxadiazole and pyridazinone rings suggests that the compound may have interesting electronic properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the oxadiazole ring is often involved in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the oxadiazole and pyridazinone rings may affect its solubility and stability.

Scientific Research Applications

Neuroprotective Potential

The compound’s molecular structure suggests potential neuroprotective effects. . This property could make it valuable for treating neurodegenerative disorders like Parkinson’s disease (PD).

Anti-Inflammatory Properties

Docking studies have revealed that this compound interacts favorably with inflammatory targets. .

Antioxidant Capacity

Oxidative stress contributes to various diseases. .

Inhibition of Gene Expression Regulator

. This finding suggests potential applications in gene regulation studies.

Suzuki–Miyaura Coupling

The compound contains a bromophenyl group, which could be useful in Suzuki–Miyaura coupling reactions. .

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Many oxadiazole and pyridazinone derivatives have been studied for their antimicrobial, anti-inflammatory, and antitumor activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activities. As with any chemical, appropriate precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activities.